Methyl 1-ethyl-4-nitro-1H-indazole-6-carboxylate

• Molecular Formula: C11H11N3O4
• Molecular Weight: 249.22 g/mol
• IUPAC Name: methyl 1-ethyl-4-nitroindazole-6-carboxylate
• InChI: InChI=1S/C11H11N3O4/c1-3-13-9-4-7(11(15)18-2)5-10(14(16)17)8(9)6-12-13/h4-6H,3H2,1-2H3
• InChI Key: ANPZXWWIJXYAGV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=N1)C(=CC(=C2)C(=O)OC)[N+](=O)[O-]

Description

Methyl 1-ethyl-4-nitro-1H-indazole-6-carboxylate is a useful research compound. Its molecular formula is C11H11N3O4 and its molecular weight is 249.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of methyl 4-nitro-1H-indazole-6-carboxylate (D197) (500 mg, 2.3 mmol, 1 equiv) in DMF (10 ml) at room temperature was added K2CO3 (346 mg, 2.5 mmol, 1.1 equiv) then ethyl iodide (200 μl, 2.5 mmol, 1.1 equiv). The resulting suspension was stirred at room temperature for 15 min then at 40° C. for 30 min, cooled to room temperature and partitioned between AcOEt and a 2N aqueous HCl solution. The two layers were separated and the organic phase dried over MgSO4 and concentrated in vacuo. Purification of the residue by flash chromatography on silica gel (iso-hexane/AcOEt: 2/1) gave methyl 1-ethyl-4-nitro-1H-indazole-6-carboxylate (D198) (200 mg, 35%) as a pale yellow solid. [M+H]+=250.1, RT=3.11 min.